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Compound of Interest

Compound Name: Carteolol-d9 Hydrochloride

Cat. No.: B564251 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential, immediate safety and logistical

information for Carteolol-d9 Hydrochloride, including operational and disposal plans, to

ensure laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)
When handling Carteolol-d9 Hydrochloride, a comprehensive approach to personal

protection is crucial to minimize exposure and ensure safety. The following personal protective

equipment is recommended.[1][2][3][4]

Engineering Controls:

Ensure adequate ventilation in the work area.[1]

A closed system or local exhaust ventilation should be installed.[5]

Safety showers and eye wash stations should be readily accessible.[1][5]

Personal Protective Equipment:

Eye and Face Protection: Wear safety goggles with side-shields or a face shield.[1][3][5]

Hand Protection: Use impervious, protective gloves.[1][4][5]
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Skin and Body Protection: Wear impervious clothing to prevent skin contact.[1][4][5]

Respiratory Protection: In case of insufficient ventilation or potential for dust/aerosol

formation, use a suitable respirator.[1][2] For significant exposure risk, a NIOSH (US) or CEN

(EU) certified air-purifying respirator with HEPA cartridges may be necessary.[6]

Quantitative Data Summary
The following table summarizes the key quantitative data for Carteolol-d9 Hydrochloride and

its non-deuterated counterpart, Carteolol Hydrochloride.

Property Value Source

Chemical Formula C16H16D9ClN2O3 [7]

Molecular Weight 337.89 g/mol [7]

CAS Number 1346602-13-8 [7]

Purity >95% (HPLC) [7]

Storage Temperature -20°C [7]

Acute Oral Toxicity (LD50, Rat) 1330 mg/kg (for Carteolol HCl) [5]

GHS Hazard Statement H302: Harmful if swallowed [1][3]

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for safely preparing a stock solution of Carteolol-d9
Hydrochloride.

Materials:

Carteolol-d9 Hydrochloride powder

Appropriate solvent (e.g., DMSO, Ethanol)

Analytical balance
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Weighing paper or boat

Spatula

Volumetric flask

Pipettes

Vortex mixer or sonicator

Personal Protective Equipment (as specified above)

Chemical fume hood

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is operational.

Weighing:

Tare the analytical balance with a clean weighing paper or boat.

Carefully weigh the desired amount of Carteolol-d9 Hydrochloride powder using a clean

spatula. Avoid creating dust.

Solubilization:

Transfer the weighed powder to the volumetric flask.

Add a portion of the desired solvent to the flask.

Gently swirl the flask to dissolve the powder. If necessary, use a vortex mixer or sonicator

to ensure complete dissolution.

Final Volume Adjustment:

Once the powder is fully dissolved, add the solvent to the calibration mark on the

volumetric flask.
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Cap the flask and invert it several times to ensure a homogenous solution.

Labeling and Storage:

Clearly label the flask with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at the recommended temperature of -20°C.[7]

Decontamination and Disposal:

Clean all equipment used in the procedure.

Dispose of all contaminated materials, including weighing paper, pipette tips, and gloves,

in a designated hazardous waste container according to institutional and local regulations.

Diagrams
Experimental Workflow for Handling Carteolol-d9 Hydrochloride
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Caption: Workflow for the safe handling and preparation of Carteolol-d9 Hydrochloride
solutions.

Disposal Plan
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Proper disposal of Carteolol-d9 Hydrochloride and its containers is essential to prevent

environmental contamination and ensure compliance with regulations.

Unused Material: Dispose of unused Carteolol-d9 Hydrochloride as hazardous waste. Do

not discard it in the regular trash or pour it down the drain.

Contaminated Materials: All materials that have come into contact with Carteolol-d9
Hydrochloride, such as gloves, weighing papers, and pipette tips, should be collected in a

designated, sealed container for hazardous waste.

Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The

rinsate should be collected and disposed of as hazardous waste. The rinsed container can

then be disposed of according to institutional guidelines.

Waste Disposal Vendor: All hazardous waste should be handled and disposed of by a

licensed waste disposal company in accordance with local, regional, and national

regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b564251#personal-protective-equipment-for-handling-
carteolol-d9-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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